Cas no 6610-56-6 (Lup-20(29)-ene-1,3-diol,(1â,3R)-)
6610-56-6 structure
Lup-20(29)-ene-1,3-diol,(1â,3R)- Properties
Names and Identifiers
-
- (1β,3α)-Lup-20(29)-ene-1,3-diol
- Glochidiol
- Lup-20(29)-ene-1,3-diol,(1â
- 20(29)-Lupene-1
- [ "20(29)-Lupene-1", "3-diol" ]
- FS-8932
- Lup-20(29)-ene-1,3-diol
- 20(29)-lupene-1beta,3alpha-diol
- 6610-56-6
- (1R,3aR,5aR,5bR,7aS,9R,11R,11aR,11bS,13aR,13bR)-1-isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-9,11-diol
- (1R,3aR,5aR,5bR,7aS,9R,11R,11aR,11bS,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-9,11-diol
- Q27136068
- lup-20(29)-ene-1beta,3alpha-diol
- AKOS032962195
- CHEBI:67598
- DTXSID701318386
- HY-N3950
- CS-0024503
- (1R,3AR,5AR,5BR,7AS,9R,11R,11AR,11BS,13AR,13BR)-3A,5A,5B,8,8,11A-HEXAMETHYL-1-(PROP-1-EN-2-YL)-HEXADECAHYDROCYCLOPENTA[A]CHRYSENE-9,11-DIOL
- DA-53580
- +Expand
-
- SWEUJTWPRYKNNX-DZEONHSJSA-N
- InChI=1S/C30H50O2/c1-18(2)19-11-13-27(5)15-16-28(6)20(25(19)27)9-10-22-29(28,7)14-12-21-26(3,4)23(31)17-24(32)30(21,22)8/h19-25,31-32H,1,9-17H2,2-8H3/t19-,20+,21-,22-,23+,24+,25+,27+,28+,29+,30-/m0/s1
- CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C4(C(CC(C5(C)C)O)O)C)C)C
Computed Properties
- 442.381
- 2
- 2
- 1
- 442.381
- 32
- 801
- 0
- 11
- 0
- 0
- 0
- 1
- 8.9
- 40.5A^2
Experimental Properties
- 6.99560
- 40.46000
- 518.1±50.0 °C at 760 mmHg
- 0.0±3.1 mmHg at 25°C
- 208.7±24.7 °C
- Powder
- 1.0±0.1 g/cm3
Lup-20(29)-ene-1,3-diol,(1â,3R)- Price
Lup-20(29)-ene-1,3-diol,(1â,3R)- Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:6610-56-6)
TANG SI LEI
15026964105
2881489226@qq.com
Lup-20(29)-ene-1,3-diol,(1â,3R)- Related Literature
-
W. H. Hui,M. L. Fung J. Chem. Soc. C 1969 1710
-
2. An examination of the euphorbiaceae of Hong Kong. Part VIII. Lup-20(29)-ene-3α,23-diol, a new triterpene from Glochidion macrophyllum benthW. H. Hui,W. K. Lee J. Chem. Soc. C 1971 1004
6610-56-6 (Lup-20(29)-ene-1,3-diol,(1â,3R)-) Related Products
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